Cas no 78563-59-4 (1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1,5-diphenyl-)

• Product Name: 1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1,5-diphenyl-
• CAS No: 78563-59-4
• MF: C₁₈H₁₂N₄
• MW: 284.31468296051
• CID: 534327
• PubChem ID: 387738
• Update Time: 2025-04-19

1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dicarbonitrile, 2-amino-1,5-diphenyl-
• 2-amino-1,5-diphenylpyrrole-3,4-dicarbonitrile
• 2-amino-1,5-diphenyl-pyrrole-3,4-dicarbonitrile
• 78563-59-4
• 2-Amino-1,5-diphenyl-1H-pyrrole-3,4-dicarbonitrile
• NSC681767
• XQCNSHRRDWZUFO-UHFFFAOYSA-N
• HMS2281F19
• DTXSID00327744
• MLS000554248
• AKOS005614640
• CHEMBL1536808
• NCI60_029252
• SMR000146565
• NSC-681767

• Inchi： 1S/C18H12N4/c19-11-15-16(12-20)18(21)22(14-9-5-2-6-10-14)17(15)13-7-3-1-4-8-13/h1-10H,21H2
• InChI Key： XQCNSHRRDWZUFO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C#N)C(C#N)=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 284.106196400g/mol
• Monoisotopic Mass: 284.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.5Ų